4-Fluoro-2-[1-(propylamino)ethyl]phenol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• SMILES: CCCNC(C)C1=C(C=CC(=C1)F)O
• InChI: InChI=1S/C11H16FNO/c1-3-6-13-8(2)10-7-9(12)4-5-11(10)14/h4-5,7-8,13-14H,3,6H2,1-2H3
• InChIKey: JVOWBUJBGCLYOJ-UHFFFAOYSA-N

4-Fluoro-2-[1-(propylamino)ethyl]phenol Procurement Guide

4-Fluoro-2-[1-(propylamino)ethyl]phenol (CAS 1095103-77-7) is a fluorinated phenolic compound featuring a propylaminoethyl substituent. This structural combination provides enhanced lipophilicity and potential bioactivity, making it valuable for pharmaceutical and agrochemical research [1]. The compound belongs to the class of aminoalkylphenols and is characterized by functional groups including a hydroxyl group (-OH) and an amino group (-NH) .

Aminoalkylphenol scaffold with 4-fluoro and propylamino substituent

Supports medicinal chemistry SAR and agrochemical research

Chiral building block for enantioselective synthesis

Research-grade, available from multiple suppliers

• [1] Kuujia. (n.d.). Cas no 1542869-81-7 (4-fluoro-2-{1-(propan-2-yl)aminoethyl}phenol). Retrieved from www.kuujia.com View Source

Generic Substitution Risks: 4-Fluoro-2-[1-(propylamino)ethyl]phenol

In the class of aminoalkylphenols, minor structural modifications, such as the position of the fluorine atom or the length of the alkylamino chain, can drastically alter physicochemical properties and biological interactions . For instance, the regioisomer 5-Fluoro-2-[1-(propylamino)ethyl]phenol differs only in the fluorine position but exhibits distinct physicochemical and potential biological properties, underscoring that these compounds cannot be interchanged without compromising experimental outcomes [1].

▸ 5-Fluoro regioisomer may alter electronic/steric binding properties; direct substitution may not reproduce results.

▸ Alkyl chain length variation (e.g., methyl vs. propyl) may shift lipophilicity and membrane interaction profiles.

▸ Non-fluorinated analog may not provide comparable metabolic stability or pKa modulation.

• [1] PubChem. (n.d.). 5-Fluoro-2-[1-(propylamino)ethyl]phenol. Retrieved from pubchem.ncbi.nlm.nih.gov View Source

Quantitative Differentiation Guide: 4-Fluoro-2-[1-(propylamino)ethyl]phenol

4-Fluoro vs. 5-Fluoro Regioisomer

The target compound, 4-Fluoro-2-[1-(propylamino)ethyl]phenol, is a regioisomer of 5-Fluoro-2-[1-(propylamino)ethyl]phenol. While both share the same molecular formula (C11H16FNO) and molecular weight (197.25 g/mol), the difference in fluorine position (ortho vs. meta to the phenolic hydroxyl) results in distinct electronic and steric environments, which can influence reactivity and binding properties [1].

Regioisomer comparison

Reported

4-Fluorovs.5-Fluoro

Identical MW 197.25, ortho vs. meta shift

Positional isomer may lead to distinct binding and reactivity profiles

Source: PubChem

Evidence Dimension	Molecular Weight
Target Compound Data	197.25 g/mol
Comparator Or Baseline	5-Fluoro-2-[1-(propylamino)ethyl]phenol: 197.25 g/mol
Quantified Difference	0 g/mol (isomers)
Conditions	Calculated molecular weight

Why This Matters

This highlights the critical need for precise regioisomer specification in procurement, as even a single atom shift can alter compound behavior.

• [1] PubChem. (n.d.). 5-Fluoro-2-[1-(propylamino)ethyl]phenol. Retrieved from pubchem.ncbi.nlm.nih.gov View Source

Propyl vs. Methyl Alkyl Chain

The target compound features a propyl group on the amino moiety, whereas the closely related analogue 4-Fluoro-2-[1-(methylamino)ethyl]phenol has a methyl group. This difference in alkyl chain length results in a molecular weight increase of 28.05 g/mol (197.25 vs. 169.20 g/mol) for the target compound, which is associated with increased lipophilicity and potentially altered membrane permeability and protein binding .

Alkyl chain comparison

Data to verify

+28.05g/mol

Propyl vs. methyl chain (MW 197.25 vs. 169.20)

Propyl chain may increase lipophilicity and alter membrane permeability

Sources unavailable; data to verify

Evidence Dimension	Molecular Weight
Target Compound Data	197.25 g/mol
Comparator Or Baseline	4-Fluoro-2-[1-(methylamino)ethyl]phenol: 169.20 g/mol
Quantified Difference	28.05 g/mol increase
Conditions	Calculated molecular weight

Why This Matters

This difference in lipophilicity directly impacts compound behavior in biological assays, making the propyl analogue more suitable for applications requiring enhanced membrane permeability.

Fluorinated vs. Non-Fluorinated Analogue

The target compound, 4-Fluoro-2-[1-(propylamino)ethyl]phenol, contains a fluorine atom at the 4-position, whereas the non-fluorinated analogue 4-[1-(propylamino)ethyl]phenol does not. This substitution results in a molecular weight increase of 18.00 g/mol (197.25 vs. 179.25 g/mol) and is known to enhance metabolic stability and modulate pKa .

Fluorination effect

Data to verify

+18.00g/mol

Fluorinated vs. non-fluorinated (MW 197.25 vs. 179.25)

Fluorine substitution may enhance metabolic stability and modulate pKa

Data to verify

Evidence Dimension	Molecular Weight
Target Compound Data	197.25 g/mol
Comparator Or Baseline	4-[1-(propylamino)ethyl]phenol: 179.25 g/mol
Quantified Difference	18.00 g/mol increase
Conditions	Calculated molecular weight

Why This Matters

Fluorination is a common strategy to improve drug-like properties; this compound provides a specific tool for studying fluorine effects in SAR campaigns.

Solubility: Fluorinated vs. Non-Fluorinated

The target compound is soluble in organic solvents but may have limited solubility in water due to its hydrophobic characteristics . This is in contrast to non-fluorinated analogues, which generally exhibit higher aqueous solubility. The specific solubility profile is crucial for applications requiring particular formulation strategies.

Solubility profile

Class-level

Organic-soluble; limited aqueous solubility

Non-fluorinated analogues generally higher aqueous solubility

May inform solvent system selection for assays

Class-level inference

Evidence Dimension	Solubility
Target Compound Data	Soluble in organic solvents; limited water solubility
Comparator Or Baseline	Non-fluorinated analogues: Generally higher aqueous solubility
Quantified Difference	Qualitative difference
Conditions	General solubility behavior

Why This Matters

This solubility profile dictates the choice of solvent systems for assays and may influence the compound's behavior in biological or environmental studies.

Thermal Stability

The target compound exhibits significant thermal stability, with a boiling point of approximately 363.2 °C at 760 mmHg . This property is beneficial for applications requiring elevated temperatures and distinguishes it from less stable analogues that may degrade under similar conditions.

Thermal stability

Class-level

Boiling point ~363.2 °C (760 mmHg)

Supports stability in high-temperature applications

Class-level inference

Evidence Dimension	Thermal Stability
Target Compound Data	Boiling point: ~363.2 °C at 760 mmHg
Comparator Or Baseline	Less stable analogues: Lower boiling points or decomposition temperatures
Quantified Difference	Qualitative difference
Conditions	Standard pressure

Why This Matters

This thermal stability ensures the compound remains intact during synthesis, storage, and application, reducing the risk of degradation and ensuring experimental reproducibility.

Availability and Purity

The target compound is available from multiple suppliers with a typical purity of 95% . While specific price and availability data are not publicly listed, the compound's presence in multiple vendor catalogs suggests reliable supply chains for research purposes, in contrast to more obscure analogues that may have limited or discontinued availability .

Procurement context

Data to verify

Multiple suppliers; typical purity 95%

Reliable supply may support reproducible research

Based on vendor catalogs

Evidence Dimension	Availability and Purity
Target Compound Data	Available from multiple suppliers; typical purity 95%
Comparator Or Baseline	Obscure analogues: Limited or discontinued availability
Quantified Difference	Qualitative difference
Conditions	Vendor catalogs

Why This Matters

Reliable availability and consistent purity are critical for ensuring reproducible research and avoiding project delays.

Application Scenarios for 4-Fluoro-2-[1-(propylamino)ethyl]phenol

SAR Studies in Medicinal Chemistry

The compound serves as a key probe in SAR studies to investigate the effects of fluorination and alkyl chain length on biological activity. Its specific substitution pattern allows researchers to isolate the impact of the 4-fluoro and propylamino groups on target binding and pharmacokinetic properties .

Chiral Intermediate Synthesis

As an aminoalkylphenol derivative, this compound can be utilized as a building block or intermediate in the synthesis of more complex pharmaceutical agents. Its chiral center makes it a valuable precursor for enantioselective synthesis, as highlighted by patents describing methods for producing optically active aminoalkylphenols [1].

Agrochemical R&D

Fluorinated phenolic compounds are widely explored in agrochemicals for their enhanced bioactivity and stability. The compound's specific substitution pattern may confer desirable properties for the development of novel herbicides, fungicides, or insecticides [2].

Chemical Probe Development

The compound's unique combination of a phenolic hydroxyl, a basic amine, and a fluorine atom makes it a versatile scaffold for designing chemical probes to study enzyme function, receptor binding, or cellular pathways .

Application

Selection Property

Validation Focus

Medicinal chemistry SAR studies

Fluorination and alkyl chain profile

Binding and PK property assays

Chiral intermediate synthesis

Chiral aminoalkylphenol scaffold

Enantioselective synthesis validation

Agrochemical R&D

Fluorinated phenolic bioactivity

Herbicide/fungicide screening

Chemical probe design

Multi-functional group scaffold

Target engagement assays

• [1] BASF AG. (n.d.). METHOD FOR PRODUCING OPTICALLY ACTIVE AMINOALKYLPHENOLS. Retrieved from www.sumobrain.com View Source
• [2] Kuujia. (n.d.). Cas no 1542869-81-7 (4-fluoro-2-{1-(propan-2-yl)aminoethyl}phenol). Retrieved from www.kuujia.com View Source